Cas no 65410-58-4 (3-(2,5-dimethylphenyl)butan-1-amine)

• Product Name: 3-(2,5-dimethylphenyl)butan-1-amine
• CAS No: 65410-58-4
• MF: C₁₂H₁₉N
• MW: 177.28596329689
• CID: 6098428
• PubChem ID: 12396841
• Update Time: 2025-06-14

3-(2,5-dimethylphenyl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-dimethylphenyl)butan-1-amine
• Benzenepropanamine, γ,2,5-trimethyl-
• CS-0274800
• AKOS006227138
• 65410-58-4
• EN300-1839723

• Inchi： 1S/C12H19N/c1-9-4-5-10(2)12(8-9)11(3)6-7-13/h4-5,8,11H,6-7,13H2,1-3H3
• InChI Key： YXPKPYKXPSAHEA-UHFFFAOYSA-N
• SMILES： C1(C(C)CCN)=CC(C)=CC=C1C

Computed Properties

• Exact Mass: 177.151749610g/mol
• Monoisotopic Mass: 177.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 0.922±0.06 g/cm3(Predicted)
• Boiling Point: 266.1±19.0 °C(Predicted)
• pka: 10.45±0.13(Predicted)

Additional information on 3-(2,5-dimethylphenyl)butan-1-amine

Comprehensive Overview of 3-(2,5-dimethylphenyl)butan-1-amine (CAS No. 65410-58-4): Properties, Applications, and Industry Insights

3-(2,5-dimethylphenyl)butan-1-amine (CAS No. 65410-58-4) is an organic compound belonging to the class of aromatic amines. Its molecular structure features a butylamine chain attached to a 2,5-dimethylphenyl ring, making it a valuable intermediate in pharmaceutical and specialty chemical synthesis. The compound's unique structural motif has garnered attention in recent years due to its potential applications in drug discovery and material science. Researchers are particularly interested in its steric and electronic properties, which influence reactivity in catalytic processes.

In the context of modern green chemistry trends, 3-(2,5-dimethylphenyl)butan-1-amine has been studied for its role in sustainable synthesis methods. The dimethylphenyl group provides enhanced stability compared to simpler aromatic amines, while the butan-1-amine moiety offers versatile functionalization opportunities. Recent publications highlight its use as a building block for novel heterocyclic compounds, addressing growing demand in the agrochemical and pharmaceutical sectors for structurally diverse intermediates.

The synthesis of CAS No. 65410-58-4 typically involves Friedel-Crafts alkylation followed by reductive amination, with ongoing research focusing on optimizing yield and purity. Analytical characterization using HPLC and GC-MS confirms the compound's high purity (>98%), meeting industry standards for fine chemicals. Stability studies under various storage conditions demonstrate its robustness, making it suitable for long-term storage in research and industrial settings.

From a commercial perspective, 3-(2,5-dimethylphenyl)butan-1-amine has seen steady demand growth, particularly in regions with strong pharmaceutical R&D infrastructure. Market analysis reveals increasing interest from contract research organizations (CROs) and academic laboratories exploring its potential in medicinal chemistry. The compound's logP value and hydrogen bonding capacity make it particularly relevant for projects targeting central nervous system (CNS) active compounds.

Recent patent literature demonstrates innovative applications of 65410-58-4 in developing enzyme inhibitors and receptor modulators. Its structural features allow for strategic modifications that can fine-tune biological activity, addressing current challenges in drug selectivity and metabolic stability. These developments align with industry priorities for next-generation therapeutics with improved safety profiles.

Quality control protocols for 3-(2,5-dimethylphenyl)butan-1-amine emphasize rigorous spectroscopic verification (1H NMR, 13C NMR, IR) and chromatographic purity assessment. Suppliers typically provide detailed certificates of analysis (CoA) including residual solvent screening and heavy metal content verification. These measures ensure compliance with stringent Good Manufacturing Practice (GMP) standards when used in regulated applications.

Emerging research explores the compound's potential in material science applications, particularly as a precursor for functionalized polymers. The aromatic amine functionality enables incorporation into conjugated systems with interesting electronic properties. This aligns with growing interest in organic electronic materials for flexible displays and energy storage devices, representing a promising expansion beyond traditional pharmaceutical uses.

Handling and storage recommendations for CAS 65410-58-4 follow standard organic compound protocols, with emphasis on protection from moisture and oxygen to maintain stability. Proper ventilation and personal protective equipment (PPE) are advised during laboratory use, consistent with general chemical safety practices. The compound's physical properties (melting point, solubility profile) facilitate convenient handling in most synthetic workflows.

Future prospects for 3-(2,5-dimethylphenyl)butan-1-amine include potential applications in asymmetric synthesis as a chiral auxiliary or directing group. Computational chemistry studies predict interesting conformational preferences that could be exploited in stereoselective reactions. These directions reflect broader trends in precision synthesis methodologies that are transforming modern organic chemistry practice.

The global supply chain for 65410-58-4 has adapted to increasing demand, with multiple specialty chemical suppliers now offering the compound at various scales. Pricing trends reflect typical fine chemical market dynamics, with economies of scale evident in bulk purchases. Current manufacturing capacity appears sufficient to meet projected needs, though regional variations in availability exist depending on local regulatory frameworks.